3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid
Overview
Description
3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid, also known as DMSHP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a hydrazone derivative of pentanoic acid and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid is not fully understood. However, studies suggest that it may act through the inhibition of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can reduce the levels of inflammatory markers such as TNF-α, IL-1β, and IL-6. It has also been shown to reduce oxidative stress and improve antioxidant capacity in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid in lab experiments is its potential therapeutic applications in various diseases. However, one of the limitations is the lack of information on its pharmacokinetics and toxicity.
Future Directions
There are several future directions for the research on 3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid. One of the areas of interest is its potential therapeutic applications in various diseases such as arthritis, cancer, and neurodegenerative diseases. Further studies are needed to determine the pharmacokinetics and toxicity of this compound to evaluate its safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been studied for its anti-inflammatory properties. The mechanism of action of this compound is not fully understood, but it may act through the inhibition of the NF-κB signaling pathway. This compound has various biochemical and physiological effects, including the reduction of inflammatory markers and oxidative stress. However, further studies are needed to determine its pharmacokinetics and toxicity to evaluate its safety and efficacy in humans.
Scientific Research Applications
3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid has been studied for its potential therapeutic applications in various scientific research studies. One of the main areas of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various animal models.
properties
IUPAC Name |
(4E)-3,3-dimethyl-4-[(4-methylphenyl)sulfonylhydrazinylidene]pentanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4S/c1-10-5-7-12(8-6-10)21(19,20)16-15-11(2)14(3,4)9-13(17)18/h5-8,16H,9H2,1-4H3,(H,17,18)/b15-11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVODMBWUGZWICB-RVDMUPIBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=C(C)C(C)(C)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C(\C)/C(C)(C)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.